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Compound of Interest

Dihydrogen hexachloroosmate(1V)
Compound Name:

hexahydrate
CAS No.: 27057-71-2
Cat. No.: B6298424

Get Quote

Executive Summary

Subject: Hexachloroosmate(lV) anion (

), a

octahedral coordination complex. Primary Application: Spectrophotometric determination of
Osmium, kinetic stability studies, and use as a stable precursor in metallodrug synthesis. Key
Differentiator: Unlike its lighter congener

or the bromo-analog

, the hexachloroosmate(IV) anion exhibits a distinct, intense Ligand-to-Metal Charge Transfer
(LMCT) band at 370 nm (

) in acidic media, serving as a critical quality control marker.

Spectral Fingerprint Analysis

The UV-Vis spectrum of
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is dominated by charge transfer interactions rather than the forbidden

transitions typical of transition metals.

The Dominant Feature: LMCT Band

e Peak Position (
): 370 nm (UV-A/Blue border).

 Origin: Transition of an electron from a chloride-based

orbital to an empty or partially filled metal-based
-orbital (

or

).

* Intensity: High molar absorptivity (

) due to the transition being Laporte-allowed.

Secondary Features: d-d Transitions
e Region: Visible to Near-IR (400-800 nm).

o Characteristics: These bands are spin-orbit coupled and extremely weak (

). In standard concentration scans, they often appear as low-intensity shoulders or are
completely obscured by the tail of the intense LMCT band.

e Assignment: Transitions within the split

manifold (

ground state).

Comparative Performance Guide

This section objectively compares
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against its primary chemical alternatives: the bromo-analog (halide substitution) and the
ruthenium analog (metal substitution).

Table 1: Comparative Spectral Properties

Feature (Subject) (Alternative 1) (Alternative 2)
Primary 370 nm ~440-480 nm ~348 nm
Visual Color Yellow-Orange Red-Purple Orange-Brown
g p g
LMCT ( LMCT ( LMCT (
Transition Type
) ) )

] ) ] Blue Shift (Ru 4d
) ] Red Shift (Br is easier )
Shift Mechanism N/A o orbitals are lower
to oxidize than CI)
energy than Os 5d)

) Moderate ( ) Very Fast (Kinetically
Hydrolysis Rate Fast (More labile)
hours in water) unstable)
] Requires pH <1 (0.1- ] )
Operational pH RequirespH <1 Requires pH <0

1.0 M HCI)

Mechanism of Spectral Shift
» Halide Effect (

): Bromide is less electronegative than chloride. It requires less energy to remove an electron
from

to transfer it to the

center. Consequently, the LMCT band shifts to lower energy (longer wavelength, red-shift),
moving from 370 nm to the visible 450 nm region.

o Metal Effect (

): Ruthenium is a
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metal, while Osmium is
. The ligand field splitting (

) is larger for Osmium. However, the LMCT energy is governed by the optical
electronegativity.

typically shows bands at slightly higher energy (shorter wavelength) or comparable regions
but with significantly lower kinetic stability.

Experimental Protocol: Ensuring Data Integrity

The most common failure mode in analyzing

is hydrolysis. In neutral water, the chloride ligands are displaced by water or hydroxide, altering
the spectrum and reducing the intensity of the 370 nm peak.

Stability Workflow (Graphviz Diagram)

The following diagram illustrates the degradation pathway that must be prevented.

Amax = 370 nm Spectrum Shifts Inactive/Degraded

s [OsCI6]2- *+H2O [OsCI5(H20)]- -He [OSCI5(OH)]2-
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Click to download full resolution via product page

Figure 1: Hydrolysis pathway of hexachloroosmate(lV). Without acid stabilization, the
equilibrium shifts right, degrading the spectral signal.

Recommended Measurement Protocol

To obtain a valid reference spectrum for

e Solvent Preparation: Do not use distilled water. Prepare a 0.1 M to 1.0 M HCI solution. The
protons suppress the formation of hydroxo-species (
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o Sample Dissolution: Dissolve the potassium salt (

) directly into the acid solution.

¢ Blank Correction: Run a baseline scan using the specific HCI concentration used as the
solvent.

e Scan Parameters:

o Range: 250 nm — 600 nm.

o Path length: 1.0 cm (quartz cuvette).

o Expected Absorbance: Linear response up to ~1.5 AU.
 Validation: Calculate the extinction coefficient (

)-[11[2]

o Formula:
o Target Value:
(Literature values vary slightly based on ionic strength).
Theoretical Grounding
The intense color and absorption of

are not due to the metal's internal electron shuffling (

), but rather the ligand "pushing” electrons onto the metal.

Energy Level Diagram (Simplified)
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Figure 2: Simplified Molecular Orbital scheme showing the origin of the 370 nm LMCT band
versus the weak d-d transitions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Spectrum of Hexachloroosmate(lV) Anion]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b6298424/docs#technical-comparison-guide-uv-vis-
absorption-spectrum-of-hexachloroosmate-iv-anion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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